Cas no 2408962-79-6 (2-Oxo[1,3′-bipyrrolidine]-1′-carboxamide)
2408962-79-6 structure
Product Name:2-Oxo[1,3′-bipyrrolidine]-1′-carboxamide
CAS No:2408962-79-6
MF:C9H15N3O2
MW:197.234301805496
CID:5413445
PubChem ID:146082044
Update Time:2023-08-26
2-Oxo[1,3′-bipyrrolidine]-1′-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 2408962-79-6
- Z1839745800
- EN300-7499411
- 3-(2-Oxopyrrolidin-1-yl)pyrrolidine-1-carboxamide
- 2-Oxo[1,3′-bipyrrolidine]-1′-carboxamide
-
- Inchi: 1S/C9H15N3O2/c10-9(14)11-5-3-7(6-11)12-4-1-2-8(12)13/h7H,1-6H2,(H2,10,14)
- InChI Key: IMKNKQFRLPCUKS-UHFFFAOYSA-N
- SMILES: N1(C2CCN(C(N)=O)C2)CCCC1=O
Computed Properties
- Exact Mass: 197.116426730g/mol
- Monoisotopic Mass: 197.116426730g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 267
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.1
- Topological Polar Surface Area: 66.6Ų
Experimental Properties
- Density: 1.331±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 403.6±55.0 °C(Predicted)
- pka: 14.66±0.40(Predicted)
2-Oxo[1,3′-bipyrrolidine]-1′-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7499411-0.05g |
3-(2-oxopyrrolidin-1-yl)pyrrolidine-1-carboxamide |
2408962-79-6 | 95.0% | 0.05g |
$282.0 | 2025-03-10 | |
| Enamine | EN300-7499411-0.1g |
3-(2-oxopyrrolidin-1-yl)pyrrolidine-1-carboxamide |
2408962-79-6 | 95.0% | 0.1g |
$420.0 | 2025-03-10 | |
| Enamine | EN300-7499411-0.25g |
3-(2-oxopyrrolidin-1-yl)pyrrolidine-1-carboxamide |
2408962-79-6 | 95.0% | 0.25g |
$601.0 | 2025-03-10 | |
| Enamine | EN300-7499411-0.5g |
3-(2-oxopyrrolidin-1-yl)pyrrolidine-1-carboxamide |
2408962-79-6 | 95.0% | 0.5g |
$947.0 | 2025-03-10 | |
| Enamine | EN300-7499411-2.5g |
3-(2-oxopyrrolidin-1-yl)pyrrolidine-1-carboxamide |
2408962-79-6 | 95.0% | 2.5g |
$2379.0 | 2025-03-10 | |
| Enamine | EN300-7499411-5.0g |
3-(2-oxopyrrolidin-1-yl)pyrrolidine-1-carboxamide |
2408962-79-6 | 95.0% | 5.0g |
$3520.0 | 2025-03-10 | |
| Enamine | EN300-7499411-10.0g |
3-(2-oxopyrrolidin-1-yl)pyrrolidine-1-carboxamide |
2408962-79-6 | 95.0% | 10.0g |
$5221.0 | 2025-03-10 | |
| Enamine | EN300-7499411-1.0g |
3-(2-oxopyrrolidin-1-yl)pyrrolidine-1-carboxamide |
2408962-79-6 | 95.0% | 1.0g |
$1214.0 | 2025-03-10 | |
| 1PlusChem | 1P028TGB-50mg |
3-(2-oxopyrrolidin-1-yl)pyrrolidine-1-carboxamide |
2408962-79-6 | 95% | 50mg |
$399.00 | 2024-05-22 | |
| 1PlusChem | 1P028TGB-100mg |
3-(2-oxopyrrolidin-1-yl)pyrrolidine-1-carboxamide |
2408962-79-6 | 95% | 100mg |
$581.00 | 2024-05-22 |
2-Oxo[1,3′-bipyrrolidine]-1′-carboxamide Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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